Cas no 898757-70-5 (4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898757-70-5
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• MDL: MFCD03841678
• CID: 873957
• PubChem ID: 24724452
• Update Time: 2025-08-04

4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl]benzoate
• 4-CARBOETHOXY-4'-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENZOPHENONE
• 4-Carboethoxy-4'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• A915869
• Ethyl 4-(4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl)benzoate
• MFCD03841678
• AKOS016020225
• Ethyl4-(4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl)benzoate
• 898757-70-5
• Ethyl 4-{4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]benzoyl}benzoate
• DTXSID30642851
• 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03841678
• Inchi： 1S/C24H27NO5/c1-2-28-23(27)21-9-7-20(8-10-21)22(26)19-5-3-18(4-6-19)17-25-13-11-24(12-14-25)29-15-16-30-24/h3-10H,2,11-17H2,1H3
• InChI Key： NBWBPKZCTPCXPR-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC(C(C3C=CC(C(=O)OCC)=CC=3)=O)=CC=1)CC2

Computed Properties

• Exact Mass: 409.18900
• Monoisotopic Mass: 409.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 65.07000
• LogP: 3.37110

Additional information on 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

Comprehensive Overview of 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898757-70-5)

The compound 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898757-70-5) is a highly specialized organic molecule with significant applications in pharmaceutical and material science research. Its unique structure, featuring a benzophenone core modified with a carboethoxy group and a 1,4-dioxa-8-azaspiro-4.5decyl moiety, makes it a valuable intermediate in the synthesis of advanced materials and bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and polymer chemistry.

One of the key features of 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone is its versatility. The benzophenone derivative is known for its UV-absorbing properties, which are critical in the development of sunscreens, coatings, and photostabilizers. Additionally, the spirocyclic and aza components contribute to its stability and reactivity, making it a preferred choice for synthetic chemists. Recent studies have explored its role in creating photoresponsive materials, a hot topic in nanotechnology and smart material design.

The growing demand for custom synthesis and high-purity intermediates has placed 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone in the spotlight. Pharmaceutical companies are particularly interested in its potential as a building block for small molecule drugs, especially in the development of central nervous system (CNS) therapeutics. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic and spirocyclic features, has sparked innovation in neurology research.

From an environmental perspective, the synthesis and application of 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone align with the principles of green chemistry. Researchers are optimizing its production to minimize waste and energy consumption, addressing the global push for sustainable chemical processes. This focus on sustainability has made the compound a subject of interest in academic and industrial forums, where eco-friendly synthesis methods are a recurring theme.

In the field of material science, 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone is being investigated for its role in advanced polymer composites. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it suitable for high-performance applications such as aerospace and electronics. The compound's photochemical properties also open doors for its use in light-sensitive coatings and optical materials, areas that are rapidly evolving with the advent of new technologies.

For researchers seeking reliable data on 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone, understanding its spectroscopic characteristics and chromatographic behavior is essential. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and structure. These methods are critical for ensuring the compound's suitability in sensitive applications, such as pharmaceutical formulations and electronic-grade materials.

The future of 4-Carboethoxy-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone looks promising, with ongoing research exploring its potential in bioconjugation and targeted drug delivery. Its modular structure allows for further functionalization, enabling the creation of tailored molecules for specific applications. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in the next generation of innovative materials and therapeutic agents.